3-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-2H-chromen-2-one, or commonly referred to as CPPC, is a chemical compound used in a variety of scientific research applications. CPPC is a cyclic sulfonamide with an aromatic ring system, and is synthesized from 4-aminopiperidine-1-carbonyl chloride, which is reacted with cyclopropanesulfonyl chloride in the presence of a base. CPPC is a useful compound due to its unique properties, such as its chemical stability, solubility, and lack of toxicity, which make it an ideal candidate for a variety of scientific research applications.
Scientific Research Applications
CPPC has a variety of scientific research applications. It has been used in the synthesis of novel compounds, such as 1-benzyl-3-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-2H-chromen-2-one, which has been used in the research of antifungal agents. CPPC has also been used in the synthesis of other compounds, such as 5-(4-chlorophenyl)-3-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-2H-chromen-2-one, which has been used in the research of anti-inflammatory agents. Additionally, CPPC has been used in the research of inhibitors of enzymes, such as the enzyme acetylcholinesterase.
Mechanism of Action
- In the context of Alzheimer’s disease (AD), AChE inhibition is crucial. AD is a progressive neurodegenerative disorder, and the decrease in acetylcholine levels in the brain is considered a significant cause of cognitive decline .
- Impact on Bioavailability : Formulating the compound with a matrix polymer (low hygroscopicity, high softening temperature) can enhance bioavailability .
- Environmental Factors : Stability and efficacy may be influenced by temperature, humidity, and pH. The solid dispersion formulation with copovidone helps maintain stability and bioavailability .
Target of Action
Pharmacokinetics
Action Environment
Advantages and Limitations for Lab Experiments
CPPC has a number of advantages and limitations for lab experiments. One advantage of CPPC is its chemical stability, which makes it an ideal candidate for a variety of scientific research applications. Additionally, CPPC is highly soluble in a variety of solvents, making it easy to use in lab experiments. Furthermore, CPPC is non-toxic, making it safe to use in lab experiments. However, CPPC is also highly reactive, which can make it difficult to handle in lab experiments. Additionally, CPPC can be expensive to purchase, making it difficult to obtain in some cases.
Future Directions
The future directions for CPPC are numerous. CPPC can be used in the synthesis of novel compounds, such as antifungal agents, anti-inflammatory agents, and inhibitors of enzymes. Additionally, CPPC can be used in the research of new drugs and treatments for a variety of diseases and conditions. CPPC can also be used in the development of new materials, such as polymers and composites, for a variety of applications. Furthermore, CPPC can be used in the research of new catalysts and catalytic processes, which could lead to the development of more efficient and cost-effective catalytic processes. Finally, CPPC can be used in the research of new methods of synthesis, which could lead to the development of more efficient and cost-effective methods of synthesis.
Synthesis Methods
CPPC is synthesized from 4-aminopiperidine-1-carbonyl chloride, which is reacted with cyclopropanesulfonyl chloride in the presence of a base. This reaction produces a cyclic sulfonamide with an aromatic ring system. The reaction is typically carried out in a two-step process, with the first step involving the reaction of the 4-aminopiperidine-1-carbonyl chloride and the cyclopropanesulfonyl chloride in a base such as sodium hydroxide or potassium hydroxide. The second step involves the addition of the cyclopropanesulfonyl chloride to the reaction mixture, which results in the formation of CPPC.
properties
IUPAC Name |
3-(4-cyclopropylsulfonylpiperazine-1-carbonyl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5S/c20-16(14-11-12-3-1-2-4-15(12)24-17(14)21)18-7-9-19(10-8-18)25(22,23)13-5-6-13/h1-4,11,13H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIBUZLNRXRMZRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.